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Compound of Interest

Compound Name: Harzianopyridone

Cat. No.: B3039149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for
Harzianopyridone, a bioactive secondary metabolite isolated from the fungus Trichoderma
harzianum. The following sections detail the nuclear magnetic resonance (NMR), mass
spectrometry (MS), and infrared (IR) data, along with the experimental protocols utilized for its

isolation and characterization.

Core Spectroscopic Data of Harzianopyridone

The structure of Harzianopyridone has been determined to be (E)-4-hydroxy-6,6-dimethoxy-3-
(2-methyl-1-oxohex-4-enyl)pyridin-2-one[1]. The comprehensive spectroscopic data are
summarized in the tables below.

Nuclear Magnetic Resonance (NMR) Data

1H NMR Spectroscopic Data for Harzianopyridone
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Chemical Shift (8)

Coupling Constant

opm Multiplicity (3) Hz Assignment
1.15 d 7.0 2'-CHs

1.68 d 6.0 H-6'

2.30 m H-3'

3.25 S 6-OCHs

3.75 m H-2'

5.45 m H-4', H-5'

5.95 S H-5

13C NMR Spectroscopic Data for Harzianopyridone
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Chemical Shift (8) ppm Assighment
15.8 2'-CHs
17.9 C-6'
354 C-3
42.6 c-2'
52.1 6-OCHs
95.8 C-5
98.7 C-6
108.9 C-3
125.8 c-4'
130.7 C-5'
164.8 C-4
165.9 C-2
204.1 Cc-1

Mass Spectrometry (MS) Data

High-resolution mass spectrometry has been utilized to determine the molecular formula and
fragmentation pattern of Harzianopyridone.

High-Resolution Mass Spectrometry (HRMS) Data for Harzianopyridone

lon m/z [M+H]* Molecular Formula

Harzianopyridone 282.1341 C14H19NOs

Infrared (IR) Spectroscopy Data

The infrared spectrum of Harzianopyridone exhibits characteristic absorption bands
corresponding to its functional groups.
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Infrared (IR) Absorption Data for Harzianopyridone

Wavenumber (cm~?) Functional Group Assignment
~3400 O-H (Alcohol)

~2950 C-H (Alkyl)

~1710 C=0 (Ketone)

~1640 C=0 (Pyridone)

~1600, ~1460 C=C (Alkene and Aromatic)

~1200 C-O (Ether)

Experimental Protocols
Isolation and Purification of Harzianopyridone

The isolation of Harzianopyridone from Trichoderma harzianum involves a multi-step process

to extract and purify the compound from the fungal culture.

Fungal Culture:Trichoderma harzianum is cultured on a suitable medium, such as potato
dextrose agar, to promote growth and secondary metabolite production.

Extraction: The fungal mycelium and culture broth are extracted with an organic solvent,
typically ethyl acetate, to isolate the crude secondary metabolites.

Chromatographic Separation: The crude extract is subjected to column chromatography on
silica gel. A gradient elution system, for example, a mixture of hexane and ethyl acetate with
increasing polarity, is used to separate the different components.

Further Purification: Fractions containing Harzianopyridone are identified by thin-layer
chromatography (TLC) and further purified using preparative high-performance liquid
chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis
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NMR Spectroscopy *H and 3C NMR spectra are recorded on a high-field NMR spectrometer
(e.g., 400 or 500 MHz). The purified sample is dissolved in a deuterated solvent, such as
chloroform-d (CDCIls) or methanol-ds (CD30OD). Chemical shifts are reported in parts per million
(ppm) relative to the solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry Mass spectra are obtained using a high-resolution mass spectrometer,
often coupled with an electrospray ionization (ESI) source. The sample is typically dissolved in
a suitable solvent like methanol and introduced into the mass spectrometer. The data is
collected in positive ion mode to observe the protonated molecule [M+H]*.

Infrared Spectroscopy The IR spectrum is recorded using a Fourier-transform infrared (FTIR)
spectrometer. A small amount of the purified solid sample is mixed with potassium bromide
(KBr) to form a pellet, or the spectrum is obtained from a thin film of the compound.

Workflow and Pathway Diagrams
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Caption: Experimental workflow for the isolation and spectroscopic analysis of
Harzianopyridone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of
Harzianopyridone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039149#spectroscopic-data-nmr-ms-ir-of-
harzianopyridone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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